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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of

hexaphenyldisiloxane, a thermally stable organosilicon compound. The synthesis is a two-

step process commencing with the preparation of triphenylsilanol from chlorotriphenylsilane,

followed by the base-catalyzed condensation of triphenylsilanol to yield the final product.

Step 1: Synthesis of Triphenylsilanol
Triphenylsilanol is synthesized via the hydrolysis of chlorotriphenylsilane. This procedure can

also be adapted from methods utilizing Grignard reagents and diphenyldichlorosilane for large-

scale production.[1][2]

Experimental Protocol
Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical

stirrer, a dropping funnel, and a condenser, dissolve 29.5 g (0.1 mol) of chlorotriphenylsilane

in 200 mL of toluene.

Hydrolysis: While stirring vigorously, slowly add a solution of 10 g of sodium bicarbonate in

100 mL of water to the flask.

Reaction: Stir the biphasic mixture at room temperature for 4 hours.

Workup:
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Separate the organic layer using a separatory funnel.

Wash the organic layer with 100 mL of distilled water, followed by 100 mL of brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the toluene under reduced pressure using a rotary

evaporator.

Purification:

Recrystallize the crude triphenylsilanol from hot ethanol.

Collect the white crystalline product by vacuum filtration and wash with a small amount of

cold ethanol.

Dry the crystals in a vacuum oven at 60 °C.

Quantitative Data Summary for Triphenylsilanol
Synthesis

Parameter Value

Chlorotriphenylsilane 29.5 g (0.1 mol)

Toluene 200 mL

Sodium Bicarbonate 10 g

Water 100 mL

Reaction Time 4 hours

Reaction Temperature Room Temperature

Expected Yield ~90%

Melting Point 153-155 °C

Step 2: Synthesis of Hexaphenyldisiloxane
Hexaphenyldisiloxane is prepared by the base-catalyzed condensation of triphenylsilanol.
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Experimental Protocol
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 27.6 g (0.1 mol) of triphenylsilanol in 150 mL of toluene.

Catalyst Addition: Add 0.4 g (0.01 mol) of sodium hydroxide pellets to the solution.

Reaction: Heat the mixture to reflux and maintain reflux for 6 hours. Water formed during the

reaction can be removed azeotropically using a Dean-Stark trap if desired, to drive the

reaction to completion.

Workup:

Cool the reaction mixture to room temperature.

Wash the solution with 100 mL of distilled water to remove the sodium hydroxide.

Separate the organic layer and wash it again with 100 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene under reduced pressure.

Purification:

Recrystallize the crude hexaphenyldisiloxane from benzene or a mixture of ethanol and

chloroform.

Collect the white, crystalline product by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the product in a vacuum oven at 80 °C.

Quantitative Data Summary for Hexaphenyldisiloxane
Synthesis
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Parameter Value

Triphenylsilanol 27.6 g (0.1 mol)

Toluene 150 mL

Sodium Hydroxide 0.4 g (0.01 mol)

Reaction Time 6 hours

Reaction Temperature Reflux (~111 °C)

Expected Yield ~85%

Melting Point 224-226 °C

Experimental Workflow Diagram
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Step 1: Triphenylsilanol Synthesis

Step 2: Hexaphenyldisiloxane Synthesis

Dissolve Chlorotriphenylsilane
in Toluene

Add Sodium Bicarbonate
Solution (Hydrolysis)

Stir at Room Temperature
(4 hours)

Workup:
- Separate Layers

- Wash
- Dry

Purification:
Recrystallize from Ethanol

Triphenylsilanol Product

Dissolve Triphenylsilanol
in Toluene

Use as Starting Material

Add NaOH Catalyst

Reflux
(6 hours)

Workup:
- Cool
- Wash
- Dry

Purification:
Recrystallize from Benzene

Hexaphenyldisiloxane Product
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Caption: Workflow for the two-step synthesis of hexaphenyldisiloxane.
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Signaling Pathway of the Condensation Reaction

Base-Catalyzed Condensation of Triphenylsilanol

2 x Triphenylsilanol
(Ph3SiOH)

Deprotonation to form
Triphenylsiloxide anion

(Ph3SiO-)

 + OH-

NaOH (catalyst)

Nucleophilic attack of
Ph3SiO- on another
Ph3SiOH molecule

 + Ph3SiOH

Transition State

Hexaphenyldisiloxane
(Ph3Si-O-SiPh3) Water (H2O)

Regenerates OH-
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Caption: Mechanism of the base-catalyzed condensation of triphenylsilanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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